N-[(5-methyl-2-pyrazinyl)methyl]-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(5-methylpyrazin-2-yl)methyl]-3-(1-methylpyrrol-2-yl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C15H16N6O/c1-10-7-17-11(8-16-10)9-18-15(22)13-6-12(19-20-13)14-4-3-5-21(14)2/h3-8H,9H2,1-2H3,(H,18,22)(H,19,20)
• InChI Key: CTFJFUHJSJIQJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)CNC(=O)C2=CC(=NN2)C3=CC=CN3C
• Molecular Formula: C15H16N6O
• Molecular Weight: 296.33 g/mol

Description

Synthesis Analysis

The synthesis of similar pyrazole and pyrazine derivatives involves multi-step chemical processes, often including reactions like N-[11C]methylation, and yields compounds with high radiochemical purity and specific activity. For instance, the synthesis of a closely related PET agent from pyrazolo[1,5-a]pyrimidine-3-carboxylic acid demonstrates the complexity and efficiency of these processes, yielding products with significant purity and specific activity in radiochemical yields of 50-60% (Wang et al., 2018).

Molecular Structure Analysis

The molecular structure analysis of pyrazole derivatives emphasizes the importance of X-ray diffraction studies for confirming the three-dimensional structure. Such studies reveal detailed information about the molecular geometry, including dihedral angles and hydrogen bond interactions, which are crucial for understanding the compound's chemical behavior (Kumara et al., 2018).

Chemical Reactions and Properties

Pyrazole derivatives are known for their reactivity in various chemical reactions, including Suzuki cross-coupling, which is often used to synthesize pyrazine analogs. These reactions not only demonstrate the compound's versatility but also its potential in creating materials with desired electronic and optical properties (Ahmad et al., 2021).

Physical Properties Analysis

The physical properties, including thermal stability and solubility, are critical for the compound's application in material science and pharmaceuticals. Analytical techniques such as thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) provide insights into the compound's stability and decomposition temperatures, highlighting its suitability for various applications (Kumara et al., 2018).

Chemical Properties Analysis

Investigations into the chemical properties of pyrazole derivatives, including acidity, basicity, and reactivity towards electrophiles and nucleophiles, are essential for designing compounds with targeted chemical functionalities. Studies involving DFT calculations help in understanding these properties by analyzing molecular orbitals, energy gaps, and reactivity indices, providing a comprehensive picture of the compound's chemical behavior (Ahmad et al., 2021).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to ensure safety.